Cas no 864079-62-9 (3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl-)

• Product Name: 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl-
• CAS No: 864079-62-9
• MF: C₁₀H₂₄O₄Si
• MW: 236.380664825439
• MDL: MFCD00054875
• CID: 661761
• Update Time: 2025-06-07

3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl-
• 2,2-dimethyl-3,6,9,12-tetraoxa-2-silatridecane
• 2-[2-(2-methoxyethoxy)ethoxy]ethoxy-trimethylsilane
• ANL-1NM3
• 2,2-Dimethyl-3,6,9,12-tetraoxa-2-silatridecane (ACI)
• [2-[2-(2-Methoxyethoxy)ethoxy]ethoxy]trimethylsilane

• MDL： MFCD00054875
• Inchi： 1S/C10H24O4Si/c1-11-5-6-12-7-8-13-9-10-14-15(2,3)4/h5-10H2,1-4H3
• InChI Key： LGPOIKHOZYPSME-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCO[Si](C)(C)C)C

3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl-

3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- (CAS No. 864079-62-9): An Overview of Its Properties and Applications

3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- (CAS No. 864079-62-9) is a unique organosilicon compound that has garnered significant attention in recent years due to its versatile properties and potential applications in various fields. This compound belongs to the class of silanes and is characterized by its specific molecular structure, which includes multiple ether linkages and a silicon atom. The presence of these functional groups imparts distinct chemical and physical properties that make it a valuable material in both academic research and industrial applications.

The molecular formula of 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- is C₁₃H₃₀O₄Si. Its molecular weight is approximately 274.45 g/mol. The compound is a colorless liquid at room temperature with a low vapor pressure and high thermal stability. These properties make it suitable for use in various chemical processes where stability and reactivity need to be carefully balanced.

In terms of its chemical structure, the presence of the silicon atom and multiple ether linkages provides 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- with unique reactivity patterns. Silicon-based compounds are known for their ability to form stable bonds with a variety of elements and functional groups, making them valuable intermediates in synthetic chemistry. The ether linkages contribute to the compound's solubility in organic solvents and its ability to participate in various chemical reactions.

Recent research has highlighted the potential applications of 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- in several areas. One notable application is in the field of materials science, where it has been used as a precursor for the synthesis of advanced polymers and coatings. The compound's ability to form stable siloxane bonds makes it an excellent candidate for creating materials with enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture.

In addition to materials science, 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- has shown promise in the pharmaceutical industry. Its unique structure allows it to be used as a building block for the synthesis of drug delivery systems and prodrugs. The silicon atom can be functionalized with various pharmacologically active groups to create compounds with improved bioavailability and reduced toxicity. This makes it an attractive option for developing new therapeutic agents.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a more sustainable choice compared to some traditional organic solvents and reagents that may pose environmental risks.

In the realm of analytical chemistry, 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- has been utilized as a reference standard for the calibration of analytical instruments. Its well-defined chemical structure and stable properties make it an ideal candidate for ensuring accurate and reliable measurements in various analytical techniques such as gas chromatography (GC) and mass spectrometry (MS).

The synthesis of 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the reaction of silanes with epoxides or other oxygen-containing compounds to form the desired ether linkages. Advances in catalytic methods have made these processes more efficient and cost-effective, paving the way for larger-scale production.

Safety considerations are paramount when handling any chemical compound. While 3,6,9,12-Tetraoxa-2-silatridecane, 2,2-dimethyl- is generally considered safe under normal laboratory conditions, appropriate personal protective equipment (PPE) should always be used when handling it. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 3，6，9，12-Tetraoxa-2-silatridecane， ２，２-dimethyl-(CAS No. 864079-6２-９) is a versatile organosilicon compound with a wide range of applications in materials science， pharmaceuticals， analytical chemistry， and beyond． Its unique molecular structure provides it with distinct properties that make it valuable for both research and industrial purposes． As ongoing research continues to uncover new potential uses， this compound is likely to play an increasingly important role in advancing various scientific fields．